Cas no 2091265-20-0 (Cyclopentapyrazole, 3-bromo-2,4,5,6-tetrahydro-2-(2,2,2-trifluoroethyl)-)

• Product Name: Cyclopentapyrazole, 3-bromo-2,4,5,6-tetrahydro-2-(2,2,2-trifluoroethyl)-
• CAS No: 2091265-20-0
• MF: C₈H₈BrF₃N₂
• MW: 269.061731338501
• CID: 5266982
• Update Time: 2025-06-11

Cyclopentapyrazole, 3-bromo-2,4,5,6-tetrahydro-2-(2,2,2-trifluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentapyrazole, 3-bromo-2,4,5,6-tetrahydro-2-(2,2,2-trifluoroethyl)-

• Inchi： 1S/C8H8BrF3N2/c9-7-5-2-1-3-6(5)13-14(7)4-8(10,11)12/h1-4H2
• InChI Key： PRTKZQMOTHNBQL-UHFFFAOYSA-N
• SMILES： N1(CC(F)(F)F)C(Br)=C2CCCC2=N1

Additional information on Cyclopentapyrazole, 3-bromo-2,4,5,6-tetrahydro-2-(2,2,2-trifluoroethyl)-

Exploring Cyclopentapyrazole, 3-bromo-2,4,5,6-tetrahydro-2-(2,2,2-trifluoroethyl)- (CAS No. 2091265-20-0): A Versatile Compound in Modern Chemistry

The compound Cyclopentapyrazole, 3-bromo-2,4,5,6-tetrahydro-2-(2,2,2-trifluoroethyl)- (CAS No. 2091265-20-0) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and materials science. With the increasing demand for novel heterocyclic compounds, researchers are actively exploring the synthesis, reactivity, and functionalization of cyclopentapyrazole derivatives. This article delves into the key characteristics, synthetic routes, and emerging applications of this compound, while addressing common queries and trends in the field.

One of the most searched questions in the realm of organic chemistry is: "What are the applications of brominated pyrazole derivatives?" The 3-bromo substituent in Cyclopentapyrazole, 3-bromo-2,4,5,6-tetrahydro-2-(2,2,2-trifluoroethyl)- makes it a valuable intermediate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in drug discovery, where the introduction of aryl or heteroaryl groups can enhance biological activity. Additionally, the trifluoroethyl group is a hotspot in medicinal chemistry due to its ability to improve metabolic stability and bioavailability, aligning with the growing interest in fluorine-containing pharmaceuticals.

Another trending topic is the "green synthesis of pyrazole derivatives." Researchers are increasingly focusing on eco-friendly methodologies to synthesize cyclopentapyrazole scaffolds, such as microwave-assisted reactions or catalytic processes. The compound’s CAS No. 2091265-20-0 is often referenced in patents and publications exploring these sustainable approaches. For instance, recent studies highlight the use of recyclable catalysts to introduce the 3-bromo moiety, reducing waste and energy consumption—a critical consideration in modern chemical industries.

The structural versatility of Cyclopentapyrazole, 3-bromo-2,4,5,6-tetrahydro-2-(2,2,2-trifluoroethyl)- also extends to materials science. With the rise of organic electronics, there is a surge in searches for "pyrazole-based organic semiconductors." The electron-withdrawing nature of the trifluoroethyl group and the bromo substituent can tune the electronic properties of these materials, making them suitable for optoelectronic devices like OLEDs or photovoltaic cells. This aligns with the global push toward renewable energy technologies.

In summary, Cyclopentapyrazole, 3-bromo-2,4,5,6-tetrahydro-2-(2,2,2-trifluoroethyl)- (CAS No. 2091265-20-0) represents a multifaceted compound with broad applicability. From drug design to sustainable synthesis and advanced materials, its unique features cater to cutting-edge research demands. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in chemistry and beyond.